Cas no 2227776-53-4 ((2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol)

• Product Name: (2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol
• CAS No: 2227776-53-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6386026
• PubChem ID: 165612786
• Update Time: 2025-09-27

(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol
• 2227776-53-4
• EN300-1742287

• Inchi： 1S/C10H15NO2/c1-7-4-9(5-8(2)12)6-11-10(7)13-3/h4,6,8,12H,5H2,1-3H3/t8-/m0/s1
• InChI Key： RDWGKOFJEDFLSR-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CC1C=NC(=C(C)C=1)OC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4Ų

Additional information on (2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol

Chemical Profile of (2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol (CAS No. 2227776-53-4)

Compound (2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol, identified by its CAS number 2227776-53-4, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and pharmacological properties. The structural features of this molecule, particularly the presence of a chiral center at the (2S) configuration and the substitution pattern on the pyridine ring, contribute to its unique chemical and biological characteristics.

The< strong>6-methoxy-5-methylpyridin-3-yl moiety in the molecular structure is a key feature that influences the compound's interactions with biological targets. Pyridine derivatives are known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The methoxy and methyl groups on the pyridine ring not only enhance the solubility of the compound in polar solvents but also modulate its binding affinity to biological receptors. This structural arrangement makes it a promising candidate for further exploration in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of< strong>(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol with greater accuracy. These studies suggest that the compound may exhibit favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic stability. Such properties are crucial for the development of effective therapeutic agents that can be administered orally and maintain their efficacy over extended periods.

In addition to its structural advantages, (2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol has shown promising results in preclinical studies. Research indicates that this compound may interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. These interactions could potentially lead to therapeutic effects in conditions such as inflammation, neurodegeneration, and cancer. The chiral center at the (2S) configuration is particularly important, as it can influence the enantioselective binding to biological targets, thereby affecting the compound's efficacy and safety.

The synthesis of< strong>(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric synthesis and chiral resolution have been employed to ensure high enantiomeric purity, which is essential for pharmaceutical applications. These advancements have opened up new possibilities for exploring the therapeutic potential of this compound.

The< strong>CAS number 2227776-53-4 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and regulatory filings. This standardized identification system is crucial for ensuring consistency and accuracy in chemical nomenclature and database management. Researchers involved in drug discovery and development rely on such identifiers to avoid confusion and ensure that they are referring to the correct chemical entity.

The potential applications of< strong>(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol extend beyond traditional pharmaceuticals. This compound may also find utility in agrochemicals, where its structural features could contribute to the development of novel pesticides or herbicides. Additionally, its interaction with biological targets suggests possible applications in biotechnology, particularly in the design of biosensors or enzyme inhibitors.

Ongoing research continues to uncover new insights into the biological activities and potential therapeutic uses of< strong>(2S)-1-(6-methoxy-5-methylpyridin-3-y)propan - 2 - ol. As our understanding of molecular interactions improves, so does our ability to harness this compound for therapeutic benefit. Future studies may focus on optimizing its pharmacological properties, exploring new synthetic routes, and evaluating its safety profile in clinical trials. These efforts will be crucial in determining whether this compound can transition from laboratory research to clinical application.

In conclusion, (2S)-1-(6-methoxy - 5 - methylpyridin - 3 - yl)propan - 2 - ol (CAS No. 2227776 - 53 - 4) is a promising chemical entity with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic chemistry and computational modeling, make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it holds promise for contributing to advancements in medicine and biotechnology.